Nano-(Cd1/3Co1/3Zn1/3)CO3: a new and high capacity anode material for Li-ion batteries†

Journal of Materials Chemistry Pub Date: 2009-06-05 DOI: 10.1039/B906471K

Abstract

The Li-storage and cycling behavior of the mixed-metal carbonate, nano-(Cd1/3Co1/3Zn1/3)CO3 (CCZC) prepared under ambient conditions by the precipitation method are reported. A reversible capacity of 680 (±10) mAhg−1, corresponding to 3.5 moles of cyclable Li per mole of the CCZC (theor., 3.33 moles of Li) stable in the range 8–60 cycles is observed when cycled at 0.09 C in the range, 0.005–3.0 V vs.Li. The nano-CCZC also shows stable and reversible capacities at various C- rates up to 170 cycles. At 0.6 C, the observed capacity of 360 (±10) mAhg−1 is comparable to the theoretical capacity (372 mAhg−1) of the graphite used in the present-day Li- ion batteries. On the basis of galvanostatic cycling, cyclic voltammetry, ex situ-XRD, -TEM and -SAED studies, a reaction mechanism is proposed in which the CCZC is first reduced by Li to nano-metal (M = Cd, Co and Zn) particles embedded in amorphous Li2CO3 and this is followed by the formation of alloys (Li–Zn and Li–Cd). Upon charging the electrode, the de-alloying reaction and metal carbonate (MCO3) formation occurs, thereby contributing to the reversible capacity. We have shown for the first time that the carbonate ion (CO32−) is as good as the oxide, fluoride or oxy-fluoride ion in enabling the reversible ‘conversion’ and alloying–de-alloying reactions involving both transition and non-transition metal ions.

Graphical abstract: Nano-(Cd1/3Co1/3Zn1/3)CO3: a new and high capacity anode material for Li-ion batteries
Recommended Literature